3-Fluoro-4-methoxy-N-methyl-5-(2-morpholin-4-yl-1,3-thiazol-4-yl)aniline

• IUPAC Name: 3-fluoro-4-methoxy-N-methyl-5-(2-morpholin-4-yl-1,3-thiazol-4-yl)aniline
• InChI: InChI=1S/C15H18FN3O2S/c1-17-10-7-11(14(20-2)12(16)8-10)13-9-22-15(18-13)19-3-5-21-6-4-19/h7-9,17H,3-6H2,1-2H3
• InChI Key: QSACYZWPLWBPGN-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=C(C(=C1)F)OC)C2=CSC(=N2)N3CCOCC3
• Molecular Formula: C15H18FN3O2S
• Molecular Weight: 323.4 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number, IUPAC name, etc. It might also include information about its appearance or state under standard conditions.

Synthesis Analysis

Synthesis analysis involves understanding the methods and conditions under which the compound can be synthesized. This could involve various chemical reactions, catalysts, solvents, temperatures, pressures, etc.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, etc., are often used for this purpose.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This could include reactions with various reagents, under different conditions, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, refractive index, etc. It also includes studying the compound’s chemical stability, reactivity, etc.

Scientific Research Applications

Thiazoles in Medicinal Chemistry

Thiazoles are a type of organic compound that have been extensively studied for their diverse biological activities. They have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules. The methods of application and experimental procedures vary widely depending on the specific application, but generally involve the synthesis of various thiazole derivatives and testing their biological activity in vitro or in vivo.

Methoxyanilines in Chemical Synthesis

Methoxyanilines are used in the synthesis of a wide range of chemical compounds. For example, they can be used to synthesize fluorobiphenyls and diimine Schiff bases. The methods of application typically involve standard procedures in organic synthesis, such as nucleophilic aromatic substitution reactions. The outcomes of these syntheses are new compounds that can be used in further research or industrial applications.

Safety And Hazards

This involves understanding the safety precautions that need to be taken while handling the compound, its toxicity, environmental impact, etc.